Cas no 34339-82-7 (3-Deoxy-3-fluoro-D-glucitol)

• Product Name: 3-Deoxy-3-fluoro-D-glucitol
• CAS No: 34339-82-7
• MF: C₆H₁₃FO₅
• MW: 184.162826299667
• CID: 311868
• PubChem ID: 55250235
• Update Time: 2025-10-05

3-Deoxy-3-fluoro-D-glucitol Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,3-deoxy-3-fluoro-
• 3-Deoxy-3-fluoro-D-glucitol
• 3-deoxy-3-fluorosorbitol
• 3-Desoxy-3-fluor-D-glucitol
• 3-FLUORO-3-DEOXY-D-GLUCITOL
• 3-fluoro-D-3-deoxy-glucitol
• 3-fluoro-D-glucitol
• AKOS006271586
• 864720-85-4
• 3-Deoxy-3-fluoro-D-galactitol
• 34339-82-7
• (2R,3R,4S,5R)-4-fluorohexane-1,2,3,5,6-pentaol
• (2R,3R,4S,5R)-4-Fluorohexane-1,2,3,5,6-pentol
• 4-Deoxy-4-fluoro-L-galactitol
• 4-deoxy-4-fluoro-L-gulitol

• Inchi： 1S/C6H13FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h3-6,8-12H,1-2H2/t3-,4-,5+,6-/m1/s1
• InChI Key： ZEGLBRXQLUKRML-ARQDHWQXSA-N
• SMILES： F[C@@H]([C@@H](CO)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 184.07500
• Monoisotopic Mass: 184.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.501
• Boiling Point: 489.5°C at 760 mmHg
• Flash Point: 249.9°C
• Refractive Index: 1.506
• PSA: 101.15000
• LogP: -2.60820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins

Additional information on 3-Deoxy-3-fluoro-D-glucitol

Recent Advances in the Study of 3-Deoxy-3-fluoro-D-glucitol (CAS: 34339-82-7)

3-Deoxy-3-fluoro-D-glucitol (CAS: 34339-82-7) is a fluorinated sugar alcohol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by the substitution of a hydroxyl group with a fluorine atom at the C-3 position of D-glucitol, exhibits unique biochemical properties that make it a valuable tool for studying carbohydrate metabolism and developing novel therapeutic agents. Recent research has focused on its potential applications in drug design, enzyme inhibition, and metabolic pathway modulation.

One of the key areas of investigation involves the role of 3-Deoxy-3-fluoro-D-glucitol as a competitive inhibitor of glycosidases and glycosyltransferases. These enzymes are critical in various biological processes, including glycoprotein synthesis and degradation. The fluorine substitution at the C-3 position enhances the compound's binding affinity and stability, making it a potent inhibitor. Studies have demonstrated its efficacy in blocking the activity of enzymes such as β-glucosidase, which is implicated in lysosomal storage disorders like Gaucher's disease.

In addition to its enzyme inhibitory properties, 3-Deoxy-3-fluoro-D-glucitol has been explored for its potential in cancer therapy. Recent in vitro and in vivo studies have shown that this compound can interfere with glycolysis, a metabolic pathway that is often upregulated in cancer cells. By inhibiting key enzymes in this pathway, 3-Deoxy-3-fluoro-D-glucitol may selectively target cancer cells while sparing normal cells, offering a promising avenue for anticancer drug development.

Another noteworthy application of 3-Deoxy-3-fluoro-D-glucitol is in the field of diagnostic imaging. The fluorine atom in its structure makes it a suitable candidate for positron emission tomography (PET) imaging. Researchers have synthesized radiolabeled versions of this compound to track carbohydrate metabolism in real-time, providing insights into metabolic disorders and tumor progression. Preliminary results have been encouraging, with high specificity and low background noise observed in imaging studies.

The synthesis and optimization of 3-Deoxy-3-fluoro-D-glucitol have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of this compound with higher yields and purity, facilitating its use in both research and clinical settings. Novel synthetic routes, including enzymatic and chemoenzymatic methods, have been developed to improve efficiency and reduce environmental impact.

Despite these promising developments, challenges remain in the widespread adoption of 3-Deoxy-3-fluoro-D-glucitol. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic and diagnostic potential of this compound.

In conclusion, 3-Deoxy-3-fluoro-D-glucitol (CAS: 34339-82-7) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Its applications in enzyme inhibition, cancer therapy, and diagnostic imaging highlight its broad utility. Ongoing research and technological advancements are expected to further elucidate its mechanisms of action and expand its clinical applications, making it a compound of significant interest for future studies.